3-(6-Bromopyridin-2-yl)-7-(trifluoromethyl)imidazo[1,2-a]pyrimidine

• CAS No.: 463334-77-2
• Molecular Formula: C12H6BrF3N4
• Molecular Weight: 343.10 g/mol
• IUPAC Name: 3-(6-bromopyridin-2-yl)-7-(trifluoromethyl)imidazo[1,2-a]pyrimidine
• InChI: InChI=1S/C12H6BrF3N4/c13-10-3-1-2-7(18-10)8-6-17-11-19-9(12(14,15)16)4-5-20(8)11/h1-6H
• InChI Key: KMGQMDWTLIZLHG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=NC(=C1)Br)C2=CN=C3N2C=CC(=N3)C(F)(F)F

Description

3-(6-Bromopyridin-2-yl)-7-(trifluoromethyl)imidazo[1,2-a]pyrimidine is a useful research compound. Its molecular formula is C12H6BrF3N4 and its molecular weight is 343.10 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To the degassed solution of 3-tributylstannyl-7-trifluoromethyl-imidazo[1,2-α]pyrimidine was added 2,6-dibromopyridine (1.8 g, 7.5 mmol) and tetrakis(triphenylphosphine)palladium(0) (218 mg, 0.18 mmol) and the mixture heated at reflux for 3 h. The crude reaction was adsorbed onto silica and purified by chromatography on silica gel eluting with isohexane on a gradient of ethyl acetate (20-60%) to give a yellow solid. Crystallisation from ethyl acetate/isohexane afforded 3-(6-bromopyridin-2-yl)-7-trifluoromethylimidazo[1,2-α]pyrimidine (702 mg) as a white solid: δH (400 MHz, DMSO) 7.64 (1H, d, J 9), 7.83 (1H, d, J 8), 7.93 (1H, dd, J 9 and 9), 8.20 (1H, d, J 9), 8.92 (1H, s), 10.18 (1H, d, J 9); m/z (ES+) 343, 345 (M++H).